2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C26H21ClN2O4S
• Molecular Weight: 493 g/mol
• IUPAC Name: (2Z)-2-[[4-[3-(4-chlorophenoxy)propoxy]-3-methoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H21ClN2O4S/c1-31-23-15-17(7-12-22(23)33-14-4-13-32-19-10-8-18(27)9-11-19)16-24-25(30)29-21-6-3-2-5-20(21)28-26(29)34-24/h2-3,5-12,15-16H,4,13-14H2,1H3/b24-16-
• InChI Key: JFTJTPVVMHJXRW-JLPGSUDCSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=C(C=C5)Cl
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=C(C=C5)Cl

Description

2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, also known as CTB, is a synthetic compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival, as well as the modulation of oxidative stress and inflammation in neuronal cells. This compound has also been shown to inhibit the activity of various enzymes involved in bacterial and fungal growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of oxidative stress and inflammation, and inhibition of bacterial and fungal growth.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its potent activity against various cancer cell lines, its ability to protect neuronal cells from oxidative stress and apoptosis, and its potent antimicrobial activity. The limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, including the development of more potent analogs, the investigation of its potential applications in other fields, such as inflammation and autoimmune diseases, and the investigation of its potential as a drug delivery system. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one can be synthesized through a multi-step process involving the reaction of 4-chlorophenol, 3-chloropropylamine, and 2-aminothiophenol. The resulting product is then subjected to a condensation reaction with 3-methoxybenzaldehyde to produce this compound.

Scientific Research Applications

2-{4-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied for its potential applications in various fields, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In neuroprotection, this compound has been shown to protect neuronal cells from oxidative stress and apoptosis. In antimicrobial activity, this compound has been shown to exhibit potent activity against various bacterial and fungal strains.